2-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]cyclobutane-1-carboxylic acid

• IUPAC Name: 2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C21H21NO4/c23-20(24)14-10-9-13(14)11-22-21(25)26-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19H,9-12H2,(H,22,25)(H,23,24)
• InChI Key: XKQGNHLPIZBBIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1CNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

This compound is also known as N-Fmoc-L-aspartate or N-[ (9H-Fluoren-9-ylmethoxy)carbonyl]-L-aspartic Acid. It is a derivative of aspartic acid, which is one of the 20 amino acids used in living organisms to build proteins.

Synthesis Analysis

The specific synthetic method may vary, but a typical method involves reacting glycylaldehyde with Fmoc-OSu (Fmoc hydroxysuccinimidyl carbonate) followed by alkaline treatment to obtain the desired product.

Molecular Structure Analysis

The molecular formula of this compound is C21H21NO4. It contains a fluorene moiety, which consists of two benzene rings connected through a cyclobutane ring.

Chemical Reactions Analysis

In the early stages of peptide synthesis, it can be added to the amino group of the peptide chain to protect its reactivity. After the synthesis is complete, the N-Fmoc group can be removed by treatment with a strong acid such as hydrofluoric acid to obtain a pure peptide product.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 351.4 g/mol. It is a solid at room temperature.

Scientific Research Applications

Peptide Synthesis and Coupling Agents

• Application : EN300-1663435 serves as a coupling agent in peptide synthesis. .

Residual Stress Analysis in Materials

• Application : Researchers use EN300-1663435 in the context of multiscale analysis of residual stresses. Novel non-destructive and destructive approaches, based on surface displacement measurements, help estimate these stresses. .

Safety and Hazards

This compound is an irritant. Appropriate protective equipment such as gloves and goggles should be worn during use. Direct contact should be avoided because the compound may cause irritation to the skin, eyes, and respiratory tract.